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Compound of Interest

Compound Name: Tetrabutylammonium tribromide

Cat. No.: B042637 Get Quote

For Immediate Use by Laboratory Personnel

This document provides crucial safety protocols and logistical plans for the handling and

disposal of Tetrabutylammonium tribromide (TBATB). Adherence to these procedures is

essential for maintaining a safe laboratory environment for all researchers, scientists, and drug

development professionals. Tetrabutylammonium tribromide is a hazardous chemical that

can cause skin, eye, and respiratory irritation.[1][2][3][4]

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety when handling Tetrabutylammonium
tribromide, the following personal protective equipment is mandatory.
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PPE Category Specific Requirements Rationale

Eye Protection

Goggles or safety glasses with

side-shields conforming to

EN166 or OSHA 29 CFR

1910.133 standards.[2][5][6][7]

[8] A face shield may be

appropriate in some situations.

Protects against dust particles

and splashes that can cause

serious eye irritation or

damage.[1][5]

Skin Protection

Chemical-resistant gloves

(inspect before use) and a lab

coat or chemical-resistant

apron.[1][6][7] Impervious

clothing should be worn, with

the type selected based on the

concentration and amount of

the dangerous substance at

the specific workplace.[2]

Prevents skin contact which

can cause irritation or severe

burns.[1][5]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used if

exposure limits are exceeded

or if irritation is experienced.[2]

[6][7] An effective dust mask is

necessary under conditions of

high dust concentration or

inadequate ventilation.[2][3]

Protects the respiratory tract

from irritation due to inhalation

of dust.[1][2][3][5]

Operational and Disposal Plans
Handling and Storage:

Engineering Controls: Handle TBATB in a well-ventilated area.[1] Employ process

enclosures, local exhaust ventilation, or other engineering controls to manage airborne

levels.[7] Ensure that eyewash stations and safety showers are readily accessible.[1][6][8]
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Safe Handling Practices: Avoid all personal contact, including inhalation. Do not breathe

dust.[6] Wash hands thoroughly after handling.[1][6] All equipment used when handling the

product must be grounded to prevent static discharge.[2]

Storage: Store in a cool, dry, and well-ventilated place in the original, tightly closed container.

[1][5][6][8] TBATB is hygroscopic and should be protected from moisture.[2] Store away from

incompatible materials such as strong oxidizing agents.[6][8]

Emergency Procedures:

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[7] Seek immediate medical attention.[7]

In case of skin contact: Immediately flush skin with plenty of water for at least 15 minutes

while removing contaminated clothing.[7] Get medical aid if irritation develops or persists.[7]

If inhaled: Move the person to fresh air.[1] If breathing is difficult, give oxygen.[6][7] Seek

immediate medical attention.[7]

If swallowed: Do NOT induce vomiting.[5] If the victim is conscious and alert, give 2-4 cupfuls

of milk or water.[7] Seek immediate medical attention.[7]

Spill Cleanup:

In the event of a spill, wear appropriate personal protective equipment.[6] Vacuum or sweep up

the material and place it into a suitable, labeled disposal container.[6] Avoid generating dust.[6]

Disposal:

Dispose of waste material in accordance with national and local regulations.[5] It is

recommended to use a licensed professional waste disposal service.[4] Do not mix with other

waste, and handle uncleaned containers as you would the product itself.[5]

Quantitative Safety Data
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Data Point Value

Hazard Statements

H314: Causes severe skin burns and eye

damage.[5] H315: Causes skin irritation.[1][3][4]

H319: Causes serious eye irritation.[1][3][4]

H335: May cause respiratory irritation.[1][3][4]

Precautionary Statements

P260: Do not breathe dust/fume. P261: Avoid

breathing dust/fume/gas/mist/vapours/spray.[1]

[5] P280: Wear protective gloves/protective

clothing/eye protection/face protection.[1][5]

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[1][5] P501: Dispose of

contents/container to an approved waste

disposal plant.[1]
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Tetrabutylammonium Tribromide
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Safe Handling Workflow for Tetrabutylammonium Tribromide
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Caption: Workflow for the safe handling of Tetrabutylammonium Tribromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. aksci.com [aksci.com]

2. benchchem.com [benchchem.com]

3. Tetrabutylammonium tribromide TBABr3 [sigmaaldrich.com]

4. capotchem.com [capotchem.com]

5. chemicalbook.com [chemicalbook.com]

6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

8. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Essential Safety and Logistical Guidance for Handling
Tetrabutylammonium Tribromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042637#personal-protective-equipment-for-handling-
tetrabutylammonium-tribromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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